4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine

• IUPAC Name: N-(4-methylphenyl)-4-methylsulfanyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C15H14N2S2/c1-10-6-8-11(9-7-10)16-15-17-14-12(18-2)4-3-5-13(14)19-15/h3-9H,1-2H3,(H,16,17)
• InChI Key: IFMGWSXSAADGIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC3=C(S2)C=CC=C3SC
• Molecular Formula: C15H14N2S2
• Molecular Weight: 286.4 g/mol

Description

4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine, also known as MTB, is a compound that belongs to the class of benzo[d]thiazole derivatives. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

Target of Action

The primary target of 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine is the HIV-1 Reverse Transcriptase (RT) . This enzyme plays a major role in the replication of the HIV-1 virus, making it a key target for antiviral drugs .

Biochemical Pathways

The compound affects the HIV-1 replication pathway by inhibiting the RT enzyme . This prevents the conversion of viral RNA into DNA, a crucial step in the replication of the HIV-1 virus. By blocking this step, the compound prevents the virus from multiplying and spreading.

Result of Action

The inhibition of the RT enzyme by 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine results in a decrease in the replication of the HIV-1 virus . This can lead to a reduction in viral load and potentially slow the progression of HIV-1 infection.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine in lab experiments is its potent anticancer activity. 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine has been shown to exhibit activity against various types of cancer cells, making it a promising candidate for further research. Additionally, 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine is relatively easy to synthesize, making it readily available for use in lab experiments. However, one of the limitations of using 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine in lab experiments is its potential toxicity. Studies have shown that 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine can exhibit cytotoxic effects on normal cells at high concentrations, which can limit its therapeutic potential.

Future Directions

There are several future directions for research on 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine. One of the most promising directions is to further investigate the mechanism of action of 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine. Understanding the molecular targets and signaling pathways involved in the anticancer activity of 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine can help identify potential therapeutic targets for cancer treatment. Additionally, further research is needed to determine the optimal dosage and administration route of 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine for maximum therapeutic efficacy. Finally, research is needed to investigate the potential use of 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine in combination with other anticancer agents to enhance its therapeutic activity.

Synthesis Methods

4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine can be synthesized using a variety of methods. One of the most common methods involves the reaction of p-toluidine with 2-bromo-4-methylthiobenzoic acid in the presence of a base such as potassium carbonate. The resulting product is then subjected to a reduction reaction using a suitable reducing agent such as sodium borohydride or lithium aluminum hydride to obtain 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine.

Scientific Research Applications

4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine has been extensively studied for its potential therapeutic applications. One of the most promising applications of 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine is in the field of cancer research. Studies have shown that 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine exhibits potent anticancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. 4-(methylthio)-N-(p-tolyl)benzo[d]thiazol-2-amine works by inhibiting the growth and proliferation of cancer cells, inducing apoptosis, and inhibiting angiogenesis.